5-Hydroxyisoindoline-1,3-dione

• IUPAC Name: 5-hydroxyisoindole-1,3-dione
• InChI: InChI=1S/C8H5NO3/c10-4-1-2-5-6(3-4)8(12)9-7(5)11/h1-3,10H,(H,9,11,12)
• InChI Key: NHXFINXXELODNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1O)C(=O)NC2=O
• Molecular Formula: C8H5NO3
• DSSTOX Substance ID: DTXSID30441664
• Molecular Weight: 163.13 g/mol
• CAS RN: 50727-06-5

Description

5-Hydroxyisoindoline-1,3-dione is a compound with the CAS Number: 50727-06-5 and a molecular weight of 163.13. It is commonly known as phthalimides and represents an important class of biological and pharmaceutical compounds, including indole alkaloids.

Synthesis Analysis

The synthesis of isoindoline-1,3-dione derivatives involves the interaction of N-arylbenzenecarboximidamides with phthalic anhydride in benzene at reflux. The overall transformation involved the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions.

Molecular Structure Analysis

The molecular formula of 5-Hydroxyisoindoline-1,3-dione is C8H5NO3. The skeletal representation of the fused heterocyclic ring system depicts the common planes in the A–B and B–C ring system.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of isoindoline-1,3-dione derivatives include the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions.

Physical And Chemical Properties Analysis

5-Hydroxyisoindoline-1,3-dione is a solid substance stored at room temperature.

Scientific Research Applications

Two-Photon Fluorescent Probes

“5-Hydroxyisoindoline-1,3-dione” derivatives have been used as scaffolds to develop two-photon fluorescent probes. .

Synthesis and Reactivity

Recent research has focused on the synthesis and reactivity of isoindole-1,3-dione derivatives, including “5-Hydroxyisoindoline-1,3-dione”. .

Biological Properties Comparison

Isoindoline-1,3-dione derivatives are synthesized to compare their biological properties with other basic systems like 3,4-pyridinedicarboximide and phthalimide. .

Anticancer Research

Derivatives of “5-Hydroxyisoindoline-1,3-dione” have been investigated for their potential anticancer properties. .

Sensing Mechanism Investigation

The sensing mechanisms of peroxynitrite fluorescent probes based on “5-Hydroxyisoindoline-1,3-dione” derivatives are being investigated. .

Mechanism of Action

Target of Action

5-Hydroxyisoindoline-1,3-dione is a compound that has been found to modulate the dopamine receptor D3 . The dopamine receptor D3 plays a crucial role in the central nervous system and is involved in a variety of neurological processes, including mood regulation, reward, and addiction .

Mode of Action

It is known that it interacts with its target, the dopamine receptor d3, leading to changes in the receptor’s activity . This interaction can result in a variety of effects, depending on the specific context within the body.

Biochemical Pathways

The biochemical pathways affected by 5-Hydroxyisoindoline-1,3-dione are primarily those involving dopamine signaling . By modulating the activity of the dopamine receptor D3, this compound can influence the downstream effects of dopamine signaling, which include a wide range of neurological processes .

Pharmacokinetics

The compound’s interaction with the dopamine receptor d3 suggests that it is able to cross the blood-brain barrier and exert its effects within the central nervous system .

Result of Action

The molecular and cellular effects of 5-Hydroxyisoindoline-1,3-dione’s action are largely dependent on its modulation of the dopamine receptor D3 . By influencing the activity of this receptor, 5-Hydroxyisoindoline-1,3-dione can affect a variety of cellular processes, potentially leading to changes in mood, reward response, and other neurological functions .

Action Environment

The action, efficacy, and stability of 5-Hydroxyisoindoline-1,3-dione can be influenced by a variety of environmental factors. These may include the presence of other neurotransmitters, the specific cellular environment within the brain, and the overall health and physiological state of the individual

Safety and Hazards

The safety information for 5-Hydroxyisoindoline-1,3-dione includes a GHS07 pictogram and a signal word "Warning".

Synthesis routes and methods I

Procedure details

A mixture of 4-hydroxyphthalic acid (5.0 g, 27.0 mmol), acetic acid (25 mL), and ammonium carbonate (5.3 g, 55 mmol) was heated at 120° C. for 45 min followed by heating at 160° C. for 2 h. After cooling to room temperature, the reaction mixture was half-evaporated and then the reaction mixture was basified to pH 10 with 1 N NaOH followed by acidification to pH 5 at 0° C. with concentrated HCl. The resulting precipitate was filtered off, washed with water, dried at 60° C. under high vacuum over night, to afford the title compound (3.2 g, 71%) as an off-white crystalline solid. MS: m/e=162.1 (M−H+).

Synthesis routes and methods II

Procedure details

To a mixture of ammonium carbonate (5.28 g, 54.9 mmol) in conc. AcOH (25 mL) was slowly added 4-hydroxyphthalic acid (5.0 g, 27.45 mmol). The resulting mixture was heated at 120° C. for 45 min., then the clear, bright yellow mixture was heated at 160° C. for 2 h. The resulting mixture was maintained at 160° C. and was concentrated to approximately 15 mL, then was cooled to room temp. and adjusted pH 10 with a 1N NaOH solution. This mixture was cooled to 0° C. and slowly acidified to pH 5 using a 1N HCl solution. The resultant precipitate was collected by filtration and dried under reduced pressure to yield 5-hydroxyisoindoline-1,3-dione as a pale yellow powder as product (3.24 g, 72%): 1H NMR (DMSO-d6) δ 7.00-7.03 (m, 2H), 7.56 (d, J=9.3 Hz, 1H).

Synthesis routes and methods III

Procedure details